Cas no 1183772-92-0 (2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide
• CAS No: 1183772-92-0
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 2168261
• Update Time: 2025-10-31

2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-pyridin-3-ylmethyl-acetamide
• 2-chloro-N-cyclopropyl-N-(pyridin-3-ylmethyl)acetamide
• AM91029
• 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethylacetamide
• 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide

• Inchi： 1S/C11H13ClN2O/c12-6-11(15)14(10-3-4-10)8-9-2-1-5-13-7-9/h1-2,5,7,10H,3-4,6,8H2
• InChI Key： WJXAWQPXPARKQB-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=NC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Topological Polar Surface Area: 33.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide

Professional Introduction to 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide (CAS No: 1183772-92-0)

2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide, with the chemical formula C₁₂H₁₄ClN₂O, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1183772-92-0, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro group and a cyclopropyl substituent on the pyridine ring contributes to its distinct reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide consists of a pyridine core substituted with a chloro group at the 2-position and an N-cyclopropyl-N-methylacetamide moiety at the 3-position. This arrangement imparts specific electronic and steric properties that are crucial for its role in medicinal chemistry. The chloro group enhances electrophilicity, making the compound susceptible to nucleophilic substitution reactions, while the cyclopropyl ring introduces steric hindrance that can influence binding interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the pyridine scaffold. Pyridines are ubiquitous in bioactive molecules, often serving as key pharmacophores in drugs targeting various diseases. The synthesis and functionalization of pyridine derivatives have been extensively studied, with modifications at different positions yielding compounds with diverse biological activities. Among these derivatives, 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide stands out due to its unique combination of substituents that may confer novel therapeutic effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of both a chloro group and an amide functionality provides multiple points for further chemical modification. This versatility allows chemists to design derivatives with tailored properties for specific biological targets. For instance, the chloro group can be readily displaced by various nucleophiles, enabling the introduction of new functional groups such as amines or alcohols. Meanwhile, the amide moiety can participate in hydrogen bonding interactions, which are critical for molecular recognition processes.

The cyclopropyl ring in 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide adds an additional layer of complexity to its pharmacological profile. Cyclopropane motifs are known to enhance binding affinity and selectivity due to their rigid three-membered ring structure. This rigidity can help stabilize key interactions within a binding pocket, leading to more potent and selective drug candidates. Furthermore, the cyclopropyl group can influence conformational dynamics, potentially affecting how the molecule interacts with biological targets.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, metabolic stability, and bioavailability. These factors are critical for determining whether a compound can progress from preclinical development to clinical use. The structural features of 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide, including its chloro and cyclopropyl substituents, offer opportunities to fine-tune these properties through structural modifications. For example, introducing polar functional groups while maintaining overall lipophilicity can improve solubility without compromising binding affinity.

In addition to its synthetic utility, 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide has shown promise in preliminary pharmacological evaluations. While specific details of these studies are not publicly available at this time, the compound's unique structural features suggest potential applications in areas such as central nervous system (CNS) disorders, inflammatory diseases, or oncology. The ability to modify both electron-deficient and electron-rich regions of the molecule allows for broad exploration across multiple therapeutic modalities.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include nucleophilic substitution reactions at the pyridine ring followed by amide bond formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore derivatives on a larger scale. Techniques such as transition metal catalysis have been particularly useful in facilitating key bond-forming steps while maintaining high selectivity.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling techniques allow researchers to predict how compounds will interact with biological targets at the atomic level. By simulating these interactions, chemists can identify promising lead structures before investing significant resources in experimental synthesis and testing. The structural features of 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide, including its chloro group and cyclopropyl ring, make it an attractive candidate for computational studies aimed at identifying new therapeutic agents.

In conclusion, 2-Chloro-N-cyclopropyl-N-pyridin-3-ylmethyl-acetamide (CAS No: 1183772-92-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications and offer opportunities for designing novel drug candidates with improved efficacy and selectivity. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.